2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C12H10N4O3S/c1-7-11(16-19-15-7)14-10(17)6-20-12-13-8-4-2-3-5-9(8)18-12/h2-5H,6H2,1H3,(H,14,16,17)
• InChI Key: OAHJSVILGDYQNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C12H10N4O3S
• Molecular Weight: 290.30 g/mol
• Solubility: 42.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide, also known as BTA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. BTA is a heterocyclic compound that contains both a benzoxazole and an oxadiazole ring. It has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are important for cell growth and division. It has been shown to have activity against a variety of enzymes, including proteases, kinases, and phosphatases.
Biochemical and Physiological Effects:
2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, antibacterial, antifungal, and antiviral properties. It has also been found to have activity against cancer cells, and has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide is that it is relatively easy to synthesize, making it readily available for use in lab experiments. It has also been shown to have activity against a wide range of biological targets, making it a versatile compound for use in research. One limitation of 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on different biological systems.

Future Directions

There are several potential future directions for research on 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide. One area of interest is in the development of new drugs based on its structure. 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide has been shown to have potential as a lead compound for the development of drugs for the treatment of cancer, bacterial infections, and viral infections. Another area of interest is in the study of its mechanism of action. Further research is needed to fully understand how 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide interacts with biological targets and how it produces its effects. Finally, there is potential for the development of new synthetic routes for the production of 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide and related compounds, which could lead to improvements in its properties and applications.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide has been found to have a variety of applications in scientific research. One area of interest is in the development of new drugs. 2-(1,3-benzoxazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide has been shown to have potential as a drug lead compound due to its ability to interact with a variety of biological targets. It has been shown to have activity against cancer cells, bacteria, and viruses.